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Compound of Interest

Compound Name: LSN 3213128

Cat. No.: B15586520 Get Quote

Essential Safety and Handling Guide for LSN
3213128
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of LSN 3213128, a selective, nonclassical, orally bioavailable antifolate with potent and specific

inhibitory activity for aminoimidazole-4-carboxamide ribonucleotide formyltransferase

(AICARFT).[1][2] While the Safety Data Sheet (SDS) for LSN 3213128 states that it is not a

hazardous substance or mixture, adherence to standard laboratory safety protocols is essential

to ensure a safe working environment.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to minimize exposure and ensure personal

safety. The following table summarizes the recommended PPE for handling LSN 3213128 in a

laboratory setting.
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Operation Required PPE Justification

Weighing and Aliquoting

(Powder)

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat- N95 respirator (or work in

a ventilated enclosure)

Prevents skin contact, eye

exposure, and inhalation of

fine particulates. Dry powders

can become airborne during

handling.[3]

Solution Preparation

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

Protects against splashes and

direct contact with the

compound and solvents.

Cell Culture and In Vitro

Assays

- Nitrile gloves- Laboratory

coat

Standard practice for aseptic

technique and protection from

the chemical agent.

Animal Handling (In Vivo

Studies)

- Nitrile gloves- Laboratory

coat- Safety glasses

Prevents direct contact with

the compound and treated

animals.

Quantitative Data Summary
The following tables provide a summary of the known quantitative data for LSN 3213128.

Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₇H₁₆FN₃O₄S₂ MedChemExpress SDS

Molecular Weight 409.46 g/mol MedChemExpress SDS

Appearance Off-white to pink solid [1]

Solubility in DMSO ≥ 83.33 mg/mL (203.51 mM) [1]

Storage and Stability
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Form
Storage

Temperature
Stability Source

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 2 years [1]

-20°C 1 year [1]

Experimental Protocols
Standard Operating Procedure for Handling LSN
3213128 Powder

Preparation:

Ensure a clean and uncluttered workspace. A chemical fume hood or a ventilated balance

enclosure is recommended for handling the powder.

Don the appropriate PPE: laboratory coat, nitrile gloves, and safety glasses with side

shields. An N95 respirator is recommended if not working in a ventilated enclosure.

Have all necessary equipment ready, including spatulas, weigh boats, and pre-labeled

containers.

Weighing:

Carefully open the container of LSN 3213128 to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of powder to a weigh boat on a

calibrated analytical balance.

Minimize the generation of dust during transfer.

Securely close the stock container of LSN 3213128 immediately after use.

Solubilization:
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Transfer the weighed powder to an appropriate vessel for dissolution.

Add the desired solvent (e.g., DMSO) to the powder.[1]

If necessary, aid dissolution by gentle vortexing or sonication.[4]

Ensure the solution is clear and all solid has dissolved before use.

Cleanup:

Wipe down the work surface with a damp cloth to remove any residual powder.

Dispose of all contaminated materials (e.g., weigh boats, pipette tips, gloves) in the

designated chemical waste container.

Wash hands thoroughly with soap and water after handling is complete.

Operational and Disposal Plans
Handling and Storage Workflow
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LSN 3213128 Handling and Storage Workflow
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Caption: Workflow for receiving, storing, handling, and post-experiment cleanup of LSN
3213128.

Disposal Plan
Although LSN 3213128 is not classified as a hazardous substance, it is prudent to dispose of it

as chemical waste to prevent environmental contamination.

Solid Waste: Collect unused LSN 3213128 powder and any materials contaminated with the

solid (e.g., weigh boats, paper towels) in a clearly labeled, sealed container for chemical

waste.

Liquid Waste: Solutions containing LSN 3213128 should be collected in a designated, sealed

container for liquid chemical waste. Do not pour solutions down the drain unless permitted by

your institution's environmental health and safety office.[5][6]

Empty Containers: The original container of LSN 3213128, once empty, should be triple-

rinsed with an appropriate solvent. The rinsate should be collected as chemical waste. The

rinsed container can then be disposed of in the regular trash, with the label defaced.

Labeling: All waste containers must be clearly labeled with "Chemical Waste," the name of

the compound (LSN 3213128), and the primary solvent if applicable.

Disposal: Follow your institution's guidelines for the final disposal of chemical waste. Contact

your environmental health and safety department for specific procedures.
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PPE Selection Logic for LSN 3213128

Start: Handling LSN 3213128
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Caption: Decision diagram for selecting the appropriate PPE based on the handling task for

LSN 3213128.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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